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Compound of Interest

2-(5-methoxy-1H-indol-3-
Compound Name:
yl)ethylurea

Cat. No.: B7605550

Get Quote

Part 1: Executive Summary & Structural Context

5-Methoxyindole urea typically refers to a class of indole alkaloids where the acetyl group of

melatonin is replaced by a urea moiety (

) or where a urea linker is attached directly to the indole scaffold. These compounds are critical
in drug discovery as bioisosteres of melatonin (targeting

/
receptors) and as scaffolds for kinase inhibitors.

Understanding their fragmentation requires distinguishing between the labile urea tail and the
stable indole core. This guide provides a predictive, mechanistic analysis of their ESI-MS/MS
behavior, essential for structural elucidation and metabolite identification.

Target Compound Profile

o Compound Name: 5-Methoxy-N-carbamoyltryptamine (Melatonin Urea Analog)

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7605550#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7605550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Molecular Formula:
e Monoisotopic Mass: 233.1164 Da
e Precursor lon

:m/z 234.12

Part 2: Experimental Protocol (Self-Validating
System)

To ensure reproducible fragmentation data, the following LC-MS/MS protocol is recommended.
This setup minimizes in-source fragmentation while maximizing the generation of diagnostic
product ions.

Sample Preparation

¢ Solvent: Dissolve 1 mg of compound in 1 mL of Methanol:Water (50:50 v/v) with 0.1% Formic
Acid.

e Concentration: Dilute to 1 pg/mL for direct infusion or 100 ng/mL for LC injection.
» Validation Check: Ensure the precursor intensity is

counts to detect low-abundance radical fragments.

Mass Spectrometry Parameters (ESI+)

« lonization: Electrospray lonization (ESI) in Positive Mode.[1][2]
o Capillary Voltage: 3.5 kV (Standard) or 2.0 kV (Nano-ESI for higher sensitivity).
e Cone Voltage: 20-30 V. Note: Higher cone voltages (>40 V) will cause in-source loss of

(17 Da).

» Collision Energy (CE):

o Low (10-15 eV): Preserves the indole core; targets urea loss.
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o High (30-40 eV): Fragments the indole ring (methoxy loss).

Part 3: Fragmentation Mechanism & Analysis|[3]

The fragmentation of 5-methoxyindole urea follows a distinct "Strip-and-Core" mechanism:

» Strip: The urea tail fragments first via neutral losses (

).
o Core: The remaining tryptamine core fragments via cleavage of the alkyl chain and methoxy

group.

Pathway A: The Urea "Zipper" (Diagnostic for Urea
Class)

The most characteristic feature of urea derivatives is the sequential loss of ammonia and
isocyanic acid.

e Step 1: Loss of Ammonia (

Da): The protonated terminal amine eliminates
to form an isocyanate cation.
e Step 2: Loss of Isocyanic Acid (
Da): Alternatively, the urea moiety can cleave entirely, expelling neutral isocyanic acid (

) to yield the free amine (5-methoxytryptamine ion).

Pathway B: The Indole Core (Diagnostic for Scaffold)

Once the urea tail is removed, the ion at m/z 191 follows the classic tryptamine fragmentation
pathway:

e Step 3: Formation of Quinolinium lon (m/z 174): Loss of ammonia (
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) from the m/z 191 intermediate (or direct loss from the alkyl chain) creates a stable,
resonance-stabilized tricyclic ion (often assigned as a quinolinium or vinyl-indole species).

o Step 4: Cleavage of Methoxy Group:

o Loss of Methyl Radical (

o Loss of CO (

o Loss of HCN (

Da): Fragmentation of the pyrrole ring.

Summary of Diagnostic lons

(Radical cation, common in El, less common in ESI but observed at high CE).

Da): Rearrangement of the methoxy phenol leads to expulsion of CO.

] ] Relative
m/z (ESI+) Fragment Identity Mechanism
Abundance

234 Protonated Molecule High (Low CE)
217 Urea Isocyanate Medium

5-Methoxytryptamine )
191 Base Peak (High CE)

core
174 Vinyl-5-methoxyindole _cleavage of amine High

Ring
160 Quinolinium lon expansion/rearrangem  Medium

ent

] Loss of CO from m/z

146 Indole cation Low

174

Loss of
131 Indole fragment Low

from m/z 146
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Part 4: Visualization of Fragmentation Pathways

The following diagram illustrates the hierarchical fragmentation tree for 5-methoxyindole urea.

Precursor lon
[M+H]+ m/z 234

- HNCO (43 Da)

- NH3 (17D3) \ (primary Pathway)

Isocyanate Cation 5-MeO-Tryptamine lon
m/z 217 m/z 191

- NH3 (17 Da)

Vinyl-5-MeO-Indole

m/z 174
-CH2(14Da) \ _ o (28 Da)
Rearrangement
Quinolinium lon Indole Carbocation
m/z 160 m/z 146
- CH3 (15 Da)

Fragment
m/z 131

Click to download full resolution via product page

Caption: ESI-MS/MS fragmentation tree of 5-methoxyindole urea (m/z 234). The primary
pathway involves the loss of the urea moiety (HNCO) followed by amine elimination.

Part 5: Comparative Analysis

To validate your compound, compare its fragmentation against these common alternatives.
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5-Methoxyindole Melatonin 5-Methoxytryptamine
Feature . ]
Urea (Acetamide) (Amine)
Precursor (m/z) 234 233 191
17 Da (
Primary Neutral Loss 43 Da (HNCO) 59 Da (Acetamide)
)

) ) m/z 191 (Amine o o
Key Diagnostic lon ) ) m/z 174 (Vinyl indole) m/z 174 (Vinyl indole)
intermediate)

m/z 217 (
Urea Specific lon Absent Absent

)

Urea tail is more labile  Acetyl group is stable; Direct loss of

Mechanism Note

than amide. requires higher CE. dominates

Expert Insight: Distinguishing Isomers

o Positional Isomers (4-methoxy vs 5-methoxy): The fragmentation patterns are nearly
identical. However, the relative abundance of the m/z 160 quinolinium ion differs. 5-methoxy
derivatives typically form the expanded ring more readily than 4-methoxy isomers due to
electron donation resonance at the C3 position.

o Urea Attachment (N1 vs Side Chain): If the urea is attached to the indole nitrogen (N1), the
loss of HNCO (43 Da) is extremely rapid and may occur in-source, making the precursor
difficult to detect. Side-chain ureas (tryptamine-like) show a stable precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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